![molecular formula C25H19ClN4O2S B2744987 N-benzyl-2-((3-(3-chlorophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide CAS No. 536713-36-7](/img/structure/B2744987.png)
N-benzyl-2-((3-(3-chlorophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide
Description
N-benzyl-2-((3-(3-chlorophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H19ClN4O2S and its molecular weight is 474.96. The purity is usually 95%.
BenchChem offers high-quality N-benzyl-2-((3-(3-chlorophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-benzyl-2-((3-(3-chlorophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Nonlinear Optical Material
The compound’s structure suggests potential as a nonlinear optical (NLO) material . NLO materials are crucial for applications such as optoelectronic polarization control and frequency conversion, which are integral to solid lasers and electro-optic technology . The presence of the indole derivative within the compound’s structure could contribute to its NLO properties, making it a candidate for further study in the development of optoelectronic materials.
Biological Activity
Indole derivatives, which are part of the compound’s structure, are known to possess a wide range of biological activities. These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound could be a valuable scaffold for the development of new pharmaceuticals targeting these areas.
Anticonvulsant and Antinociceptive Activity
Research indicates that derivatives of this compound have been evaluated for their anticonvulsant and antinociceptive activities . These properties are important for the treatment of neurological disorders such as epilepsy and for pain management . The compound’s efficacy in these areas could lead to the development of new medications for these conditions.
Antibacterial Properties
The compound has shown promise in screening against gram-negative bacteria like E. coli, with some derivatives exhibiting activity equivalent to ampicillin . This suggests potential applications in developing new antibacterial agents, especially in the face of rising antibiotic resistance.
Dielectric Studies
Given the compound’s potential as an NLO material, it may also have applications in dielectric studies . Dielectrics are insulating materials that can store electrical energy, and the compound’s unique structure could influence its dielectric properties. This could be relevant for the development of new materials for capacitors and other electronic components .
Thermal Stability Analysis
The compound’s thermal properties, such as moisturing toughness and stability up to certain temperatures, are important for practical applications. Understanding its thermal behavior could lead to its use in environments that require materials to withstand high temperatures without degrading .
properties
IUPAC Name |
N-benzyl-2-[[3-(3-chlorophenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19ClN4O2S/c26-17-9-6-10-18(13-17)30-24(32)23-22(19-11-4-5-12-20(19)28-23)29-25(30)33-15-21(31)27-14-16-7-2-1-3-8-16/h1-13,28H,14-15H2,(H,27,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JKLXTXPNDXNNSK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC=C4)Cl)NC5=CC=CC=C53 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19ClN4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-2-((3-(3-chlorophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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